Dibromo Cotinine Hydrobromide Perbromide

Specification

• Molecular Formula: C₁₀H₁₁Br₅N₂O
• Molecular Weight: 574.73

Introduction

Chemical Identity and Structure

Dibromo Cotinine Hydrobromide Perbromide, also known as 3,5-dibromo-1-methyl-5-pyridin-3-ylpyrrolidin-2-one mono(hydrogen tribromide), is a complex brominated derivative of cotinine. This compound features multiple bromine atoms in its structure, making it a useful chemical intermediate in pharmaceutical research.

Chemical Data

The compound has the following chemical parameters:

Parameter	Value
Molecular Formula	C₁₀H₁₀Br₂N₂O · Br₃H
Alternative Formula	C₁₀H₁₁Br₅N₂O
Molecular Weight	574.727 g/mol
Accurate Mass	569.679
CAS Number	124251-95-2
IUPAC Name	dibromo-?3-bromane;3,5-dibromo-1-methyl-5-pyridin-3-ylpyrrolidin-2-one

The compound's structure involves a cotinine backbone with two bromine atoms at positions 3 and 5, combined with hydrogen tribromide, creating a complex perbromide salt structure.

Structural Representation

The chemical structure can be represented using SMILES notation:
CN1C(=O)C(Br)CC1(Br)c2cccnc2.BrBrBr

This represents the dibrominated cotinine moiety associated with tribromide counter-ion, which is responsible for many of its chemical properties and reactivity.

Physical Properties

Dibromo Cotinine Hydrobromide Perbromide has distinctive physical characteristics that influence its handling and application in laboratory settings.

Appearance and Form

The compound typically appears as reddish-orange needles in its pure form. This distinctive coloration is characteristic of many brominated compounds and can serve as a visual indicator of purity.

Solubility Profile

The compound demonstrates solubility in the following solvents:

• Acetone

• Methanol

This solubility profile is important for researchers preparing solutions for various analytical or synthetic applications.

Research Applications

Synthetic Intermediate

Dibromo Cotinine Hydrobromide Perbromide serves as a key intermediate in the synthesis of specialized nicotine derivatives. Most notably, it is used in the production of 4,4-Ditritio-(+)-nicotine, which is a nicotine enantiomer with specific binding properties to brain receptors.

Neuropharmacological Studies

Research involving this compound has focused on:

• Binding affinity studies with nicotinic acetylcholine receptors

• Structure-activity relationship investigations of nicotine derivatives

• Development of probe compounds for neurological research

The compound's role in these applications stems from its structural relationship to nicotine and its metabolites.

Supplier	Package Size	Approximate Price (2025)	Delivery Time	Format
Various European Suppliers	1g	196.00 €	4-5 weeks	Neat
Various European Suppliers	10g	1,396.00 €	4-5 weeks	Neat
SinoStandards Bio-Tech	1g	Inquiry-based	3-4 weeks	Redish-Orange Needles
SinoStandards Bio-Tech	10g	Inquiry-based	3-4 weeks	Redish-Orange Needles

Most suppliers note that the compound is a controlled product, which may require additional documentation and handling fees.

Analytical Considerations

Identification Methods

For quality control and research purposes, Dibromo Cotinine Hydrobromide Perbromide can be analyzed using:

• High-Performance Liquid Chromatography (HPLC)

• Nuclear Magnetic Resonance (NMR) spectroscopy

• Mass Spectrometry (MS)

• Infrared Spectroscopy (IR)

The compound is utilized as a reference standard for:

• Identification testing

• Purity assessment

• Method development in analytical chemistry

• Quality control in pharmaceutical research